Cas no 349119-68-2 (ethyl (3-acetamidophenyl)carbamoylformate)

• Product Name: ethyl (3-acetamidophenyl)carbamoylformate
• CAS No: 349119-68-2
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD02859947
• CID: 5185413
• PubChem ID: 4205370
• Update Time: 2026-03-05

ethyl (3-acetamidophenyl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[3-(acetylamino)phenyl]amino]-2-oxo-, ethyl ester
• Ethyl 2-((3-acetamidophenyl)amino)-2-oxoacetate
• ethyl (3-acetamidophenyl)carbamoylformate

• MDL： MFCD02859947
• Inchi： 1S/C12H14N2O4/c1-3-18-12(17)11(16)14-10-6-4-5-9(7-10)13-8(2)15/h4-7H,3H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： NDSRFRBGHRMXGV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC1=CC=CC(NC(C)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on ethyl (3-acetamidophenyl)carbamoylformate

Professional Introduction to Ethyl (3-acetamidophenyl)carbamoylformate (CAS No. 349119-68-2)

Ethyl (3-acetamidophenyl)carbamoylformate, with the chemical identifier CAS No. 349119-68-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug development and molecular innovation. The presence of both amide and ester functional groups makes it a versatile intermediate, facilitating diverse synthetic pathways and chemical modifications.

The compound's structure, featuring an ethyl ester group attached to a carbamoyl moiety linked to a 3-acetamidophenyl ring, positions it as a valuable building block in the synthesis of more complex molecules. Such structural features are particularly appealing in the context of medicinal chemistry, where precise molecular design is crucial for achieving desired pharmacological properties. The 3-acetamidophenyl moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a preferred scaffold in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging derivatives of this class of compounds for their biological activity. Studies have demonstrated that modifications to the aromatic ring or the amide group can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules derived from ethyl (3-acetamidophenyl)carbamoylformate. This flexibility has allowed researchers to explore a wide range of potential applications, from anti-inflammatory agents to kinase inhibitors.

One particularly intriguing area of research involves the use of ethyl (3-acetamidophenyl)carbamoylformate as a precursor in the synthesis of protease inhibitors. Proteases play a critical role in various physiological processes, and their inhibition is often key to treating diseases such as cancer and infectious disorders. The amide bond in this compound provides a stable core that can be modified to target specific protease active sites. Recent advances in computational chemistry have enabled the precise design of such inhibitors, leveraging virtual screening techniques to identify promising candidates for further experimental validation.

The ester functionality of ethyl (3-acetamidophenyl)carbamoylformate also offers opportunities for further chemical transformation. For instance, hydrolysis of the ester group can yield a corresponding carboxylic acid derivative, which can then be used in subsequent reactions such as amidation or coupling reactions. This adaptability makes it an indispensable tool in synthetic organic chemistry, particularly when designing multi-step synthetic routes that require multiple functional group interconversions.

Another emerging application of this compound lies in its use as a chiral auxiliary in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist as enantiomers with vastly different biological activities. By incorporating ethyl (3-acetamidophenyl)carbamoylformate into synthetic protocols, chemists can achieve high levels of enantioselectivity, ensuring that only the desired stereoisomer is produced. This approach has been particularly successful in the synthesis of beta-blockers and other cardiovascular drugs where enantiomeric purity is paramount.

The compound's role in material science is also beginning to receive attention. Its ability to form stable coordination complexes with metal ions has led to investigations into its potential use as a ligand in catalytic systems. Such complexes can enhance reaction efficiency and selectivity, making them valuable in industrial processes ranging from polymerization to fine chemical synthesis. The versatility of ethyl (3-acetamidophenyl)carbamoylformate underscores its importance not just as a pharmaceutical intermediate but as a multifunctional building block with broad applications across multiple scientific disciplines.

In conclusion, ethyl (3-acetamidophenyl)carbamoylformate represents a fascinating compound with significant potential across various fields of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics, advanced materials, or innovative synthetic methodologies. As our understanding of its properties continues to grow, so too will its applications, solidifying its place as a cornerstone molecule in modern chemical research.